Cas no 83726-81-2 (1,2-Ethanediamine,N1,N1-dimethyl-N2-[4-(2-thiazolyl)-2-pyrimidinyl]-)

• Product name: 1,2-Ethanediamine,N1,N1-dimethyl-N2-[4-(2-thiazolyl)-2-pyrimidinyl]-
• CAS No: 83726-81-2
• MF: C₁₁H₁₅N₅S
• MW: 249.335299730301
• CID: 729233
• PubChem ID: 452515

1,2-Ethanediamine,N1,N1-dimethyl-N2-[4-(2-thiazolyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-dimethyl-N2-[4-(2-thiazolyl)-2-pyrimidinyl]-
• N',N'-dimethyl-N-[4-(1,3-thiazol-2-yl)pyrimidin-2-yl]ethane-1,2-diamine
• N',N'-dimethyl-N-(4-thiazol-2-ylpyrimidin-2-yl)ethane-1,2-diamine
• 1,2-Ethanediamine, N,N-dimethyl-N'-[4-(2-thiazolyl)-2-pyrimidinyl]-
• 4-Thiazol-2-NHEtNMe2-Pyrimidine
• N-(2''-Dimethylaminoethyl)-4-(thiazol-2'-yl)pyrimidin-2-amine - unfused bicyclic pyrimidine derivative
• 83726-81-2
• CHEMBL21625
• 1,2-Ethanediamine, N,N-dimethyl-N'-(4-(2-thiazolyl)-2-pyrimidinyl)-
• DTXSID60232582

• Inchi： InChI=1S/C11H15N5S/c1-16(2)7-5-14-11-13-4-3-9(15-11)10-12-6-8-17-10/h3-4,6,8H,5,7H2,1-2H3,(H,13,14,15)
• InChI Key： OGULKBKBRJVWDZ-UHFFFAOYSA-N
• SMILES： CN(C)CCNC1=NC=CC(=N1)C2=NC=CS2

Computed Properties

• Exact Mass: 249.105
• Monoisotopic Mass: 249.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2Ų
• XLogP3: 1.3

Experimental Properties

• Density: 1.246
• Boiling Point: 427.6°C at 760 mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.624